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1-methyl-5H-pyrido[4,3-b]indol-3-
Compound Name:

amine
CAS No.: 62450-07-1
Cat. No.: B1235463

Get Quote

An In-Depth Technical Guide to the Synonyms and Common Names of Trp-P-2

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trp-P-2, a heterocyclic amine formed during the pyrolysis of the amino acid tryptophan, is a
compound of significant interest to researchers in toxicology, carcinogenesis, and drug
metabolism.[1][2] A clear and unambiguous understanding of its nomenclature is paramount for
accurate scientific communication and data retrieval. This technical guide provides a
comprehensive overview of the various synonyms, common names, and chemical identifiers for
Trp-P-2. It is designed to serve as an essential reference for researchers, scientists, and drug
development professionals, ensuring clarity and precision in their work with this potent
mutagen.

Introduction: The Chemical Identity of Trp-P-2

Trp-P-2, which stands for Tryptophan-P-2, is a mutagenic compound that belongs to the class
of heterocyclic amines. It is formed at high temperatures from the pyrolysis of tryptophan, an
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essential amino acid.[1][2] This process commonly occurs during the cooking of protein-rich
foods, particularly meat and fish, at high temperatures.[2][3] Due to its demonstrated mutagenic
and carcinogenic properties in experimental models, Trp-P-2 is a subject of extensive research
to understand its mechanisms of action and its potential risks to human health.[4][5]

The complex chemical structure of Trp-P-2 has led to a variety of names and identifiers being
used in scientific literature and chemical databases. This guide aims to consolidate this
information, providing a clear and structured reference to aid researchers in navigating the
diverse nomenclature associated with this compound.

Systematic and Trivial Nomenclature

The naming of a chemical compound can be approached from different perspectives, leading to
systematic names that follow strict rules and trivial or common names that are often historical
or shorter. For Trp-P-2, both types of nomenclature are prevalent.

IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. The IUPAC name for Trp-P-2 is 1-methyl-5H-pyrido[4,3-
blindol-3-amine.[6] An equally valid and frequently used systematic name is 3-Amino-1-
methyl-5H-pyrido[4,3-b]indole.[4][5] These names precisely describe the molecular structure of
the compound, which consists of a pyrido[4,3-b]indole core with a methyl group at position 1
and an amino group at position 3.

Common and Trivial Names

In addition to its systematic names, Trp-P-2 is widely known by several common or trivial
names. These are often abbreviations or are derived from its origin. The most common of these
is Trp-P-2 itself, an abbreviation for "tryptophan pyrolysis product 2".[5] Other frequently
encountered names include:

e Tryptophan-P-2[3][5]
e 3-Amino-1-methyl-gamma-carboline[3][5]

e tryptophan pyrolysis product 2[5][7]
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Chemical Identifiers

To ensure the unambiguous identification of a chemical substance, several unique identifiers
are assigned. These are crucial for database searches and regulatory purposes.

CAS Registry Number

The most definitive identifier for Trp-P-2 is its Chemical Abstracts Service (CAS) Registry
Number, which is 62450-07-1.[2][3][4][6] This number is a unique numerical identifier assigned
to a single chemical substance and is used globally.

Other Database Identifiers

Trp-P-2 is also cataloged in numerous other chemical and biological databases. Some of the
key identifiers include:

« PubChem CID: 5284476[2][5]
o ChemSpider ID: 4447540([2]

« ChEBI ID: CHEBI:34328[5]

e FDA UNII: 775UJ9HCTR[6]

Summary of Trp-P-2 Synonyms and Identifiers

For ease of reference, the following table summarizes the key synonyms and identifiers for Trp-
P-2.
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Identifier Type Identifier Source
1-methyl-5H-pyrido[4,3-b]indol-

IUPAC Name ] The Good Scents Company[6]
3-amine
3-Amino-1-methyl-5H- )

IUPAC Name ChemicalBook, PubChem[4][5]

pyrido[4,3-b]indole

Common Name

Trp-P-2

OEHHA, PubChem([3][5]

Common Name

Tryptophan-P-2

OEHHA, PubChem([3][5]

3-Amino-1-methyl-gamma-

Synonym ) OEHHA, PubChem[3][5]
carboline

Synonym tryptophan pyrolysis product 2 PubChem, FooDB[5][7]
1-methyl-3-amino-5H-

Synonym ] ) PubChem[5]
pyrido(4,3-b)indole
1-Methyl-9H-pyrido(4,3-

Synonym PubChem[5]

b)indol-3-amine

The Good Scents Company,

CAS Registry Number 62450-07-1 OEHHA, ChemicalBook,
Wikipedia[2][3][4][6]

PubChem CID 5284476 Wikipedia, PubChem[2][5]

ChemSpider ID 4447540 Wikipedia[2]

FDA UNII 775UJ9HCTR The Good Scents Company[6]

Nomenclature Relationship Diagram

The following diagram illustrates the relationship between the core chemical structure and its

various names and identifiers.
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Names

IUPAC Names

- 1-methyl-5H-pyrido[4,3-b]indol-3-amine
- 3-Amino-1-methyl-5H-pyrido[4,3-b]indole

describes
Common Names
- Trp-P-2
- Tryptophan-P-2
known as A

Core Chemlcah/i'n/tltq/
( Trp-P-2 ~ Other Synonyms

- 3-Amino-1-methyl-gamma-carboline
(C12H1Ns) - tryptophan pyrolysis product 2
AN

uniquely identifies

J

. . N
Unique Identifiers
CAS Registry Number
62450-07-1

Database IDs
- PubChem: 5284476

cataloged as

- ChemSpider: 4447540
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trp-P-2 synonyms and common names]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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